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Introduction

CM4620, also known as Zegocractin, is a potent and selective inhibitor of the calcium release-
activated calcium (CRAC) channel, which is primarily composed of Orail and STIM1 proteins.
[1][2][3] CRAC channels are crucial for store-operated calcium entry (SOCE) in various cell
types, including immune cells like T lymphocytes, neutrophils, and macrophages.[1]
Dysregulation of CRAC channel activity can lead to excessive intracellular calcium levels,
which in turn drives the production and release of pro-inflammatory cytokines, contributing to
inflammatory and autoimmune diseases.[4] CM4620 exerts its anti-inflammatory effects by
blocking this calcium influx, thereby inhibiting the downstream signaling pathways that lead to
cytokine gene transcription and release.[1][5]

These application notes provide a comprehensive guide for measuring the in vitro effects of
CM4620 on cytokine release from human peripheral blood mononuclear cells (PBMCs). The
provided protocols are designed to enable researchers to assess the potency and efficacy of
CM4620 in a controlled laboratory setting.

Data Presentation: In Vitro Inhibition of Cytokine
Release by CM4620
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CM4620 has been demonstrated to potently inhibit the release of a wide range of pro-
inflammatory and immunomodulatory cytokines from human PBMCs. The following table
summarizes the half-maximal inhibitory concentrations (IC50) of CM4620 for various cytokines,
providing a quantitative measure of its in vitro efficacy.

Cytokine IC50 (nM) Key Function

T-cell proliferation and
IL-2 59 o

activation

Pro-inflammatory, acute phase
IL-6 135

response

Pro-inflammatory, macrophage
IFN-y 138 o

activation

Pro-inflammatory, neutrophil
IL-17 120 )

recruitment

Pro-inflammatory, apoptosis,
TNF-a 225 ) )

inflammation
IL-13 240 Pro-inflammatory, fever

Anti-inflammatory, immune
IL-10 303 ]

regulation
IL-4 879 Th2 response, B-cell activation

Data sourced from MedchemExpress, citing in vitro studies on human PBMCs.[6]

Signaling Pathway: Mechanism of Action of CM4620
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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